Cas no 53001-74-4 (2,3,4,5-tetrafluorophenylacetonitrile)

2,3,4,5-tetrafluorophenylacetonitrile structure
53001-74-4 structure
Product name:2,3,4,5-tetrafluorophenylacetonitrile
CAS No:53001-74-4
MF:C8H3F4N
MW:189.10973572731
MDL:MFCD01631454
CID:937802
PubChem ID:2776716

2,3,4,5-tetrafluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5-tetrafluorophenylacetonitrile
    • 2-(2,3,4,5-tetrafluorophenyl)acetonitrile
    • 2,3,4,5-Tetrafluor-benzylcyanid
    • PC0505
    • MFCD01631454
    • 53001-74-4
    • 2,3,4,5-Tetrafluorobenzyl cyanide
    • EN300-1826967
    • AKOS006229808
    • DTXSID00380233
    • G69079
    • MDL: MFCD01631454
    • Inchi: InChI=1S/C8H3F4N/c9-5-3-4(1-2-13)6(10)8(12)7(5)11/h3H,1H2
    • InChI Key: XJZKJYAPEYUEHS-UHFFFAOYSA-N
    • SMILES: C1=C(C(=C(C(=C1F)F)F)F)CC#N

Computed Properties

  • Exact Mass: 189.02000
  • Monoisotopic Mass: 189.02016175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8Ų
  • XLogP3: 2

Experimental Properties

  • Boiling Point: 123-125/30mm
  • PSA: 23.79000
  • LogP: 2.30908

2,3,4,5-tetrafluorophenylacetonitrile Security Information

  • Hazard Statement: Toxic
  • Hazardous Material transportation number:UN 3439
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: T
  • Safety Term:S26;S36/37/39
  • Risk Phrases:R20/21/22; R36/38

2,3,4,5-tetrafluorophenylacetonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,3,4,5-tetrafluorophenylacetonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1826967-0.1g
2-(2,3,4,5-tetrafluorophenyl)acetonitrile
53001-74-4
0.1g
$640.0 2023-06-03
Enamine
EN300-1826967-0.5g
2-(2,3,4,5-tetrafluorophenyl)acetonitrile
53001-74-4
0.5g
$699.0 2023-06-03
Enamine
EN300-1826967-1.0g
2-(2,3,4,5-tetrafluorophenyl)acetonitrile
53001-74-4
1g
$728.0 2023-06-03
Enamine
EN300-1826967-0.05g
2-(2,3,4,5-tetrafluorophenyl)acetonitrile
53001-74-4
0.05g
$612.0 2023-06-03
Ambeed
A375098-1g
2,3,4,5-Tetrafluorophenylacetonitrile
53001-74-4 95%
1g
$270.0 2024-04-18
Apollo Scientific
PC0505-250mg
2,3,4,5-Tetrafluorophenylacetonitrile
53001-74-4
250mg
£145.00 2025-02-19
Apollo Scientific
PC0505-5g
2,3,4,5-Tetrafluorophenylacetonitrile
53001-74-4
5g
£1381.00 2025-02-19
Oakwood
005847
2,3,4,5-Tetrafluorophenylacetonitrile
53001-74-4
005847
$0.00 2023-04-13
Enamine
EN300-1826967-5.0g
2-(2,3,4,5-tetrafluorophenyl)acetonitrile
53001-74-4
5g
$2110.0 2023-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
X192785A-250mg
2,3,4,5-tetrafluorophenylacetonitrile
53001-74-4 0.95
250mg
¥873.0 2024-07-24

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(CAS:53001-74-4)2,3,4,5-tetrafluorophenylacetonitrile
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